Cas no 120157-99-5 (tert-Butyl propionylcarbamate)
tert-Butyl propionylcarbamate structure
Product Name:tert-Butyl propionylcarbamate
CAS No:120157-99-5
MF:C8H15NO3
MW:173.209602594376
CID:105105
PubChem ID:14221819
Update Time:2025-04-18
tert-Butyl propionylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl propionylcarbamate
- Carbamic acid, (1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
- Carbamic acid,N-(1-oxopropyl)-, 1,1-dimethylethyl ester
- tert-butyl N-propanoylcarbamate
- N-propanoyl-1,1-dimethylethyl carbamate
- N-propanoyl-carbamic acid tert-butyl ester
- propionyl-carbamic acid tert-butyl ester
- RXGHOITZVRRVCE-UHFFFAOYSA-N
- 1,1-Dimethylethyl N-(1-oxopropyl)carbamate
- MFCD24465735
- DTXSID201265776
- AKOS022178165
- 120157-99-5
- 1,1-Dimethylethyl N-propanoylcarbamate
- tert-butylpropionylcarbamate
- SCHEMBL240769
- NS-01420
- N-(1-oxopropyl)carbamic acid 1,1-dimethylethyl ester
- DB-198768
-
- Inchi： 1S/C8H15NO3/c1-5-6(10)9-7(11)12-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
- InChI Key： RXGHOITZVRRVCE-UHFFFAOYSA-N
- SMILES： O(C(NC(CC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 173.10500
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 58.89000
- LogP: 2.28800
tert-Butyl propionylcarbamate Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
tert-Butyl propionylcarbamate Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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